Cas no 1660-19-1 ((4-Formyl-2-methoxyphenoxy)acetic Acid)

• Product Name: (4-Formyl-2-methoxyphenoxy)acetic Acid
• CAS No: 1660-19-1
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD00738111
• CID: 213446
• PubChem ID: 686916
• Update Time: 2025-05-22

(4-Formyl-2-methoxyphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formyl-2-methoxyphenoxy)acetic acid
• (4-FORMYL-2-METHOXYPHENOXY)ACETIC ACID
• Acetic acid,2-(4-formyl-2-methoxyphenoxy)-
• (2-methoxy-4-formylphenoxy)acetic acid
• (4-Formyl-2-methoxy-phenoxy)-acetic acid
• (4-Formyl-2-methoxy-phenoxy)-essigsaeure
• 2-methoxy-4-formyl phenoxyacetic acid
• AC1LEIVX
• AC1Q4763
• ALBB-004729
• CTK4D2225
• Oprea1_444835
• SBB019897
• Cambridge id 5721349
• LS-01733
• 2-(4-formyl-2-methoxyphenoxy)aceticacid
• FT-0678452
• Z55993119
• 2-(4-formyl-2-methoxyphenoxy) acetic acid
• AKOS000113581
• DTXSID50350724
• MFCD00738111
• SR-01000218001-1
• SY082600
• SCHEMBL6536289
• SR-01000218001
• 4-formyl-2-methoxyphenoxyacetic acid
• CS-0116516
• (4-Formyl-2-methoxyphenoxy)acetic acid, AldrichCPR
• BB 0217664
• GRMPBSIGDVNLKQ-UHFFFAOYSA-N
• 1660-19-1
• EN300-09245
• AG-205/07905011
• G19244
• 2-(4-formyl-2-methoxy-phenoxy)acetic Acid
• STK075158
• DB-127219
• (4-Formyl-2-methoxyphenoxy)acetic Acid

• MDL： MFCD00738111
• Inchi： 1S/C10H10O5/c1-14-9-4-7(5-11)2-3-8(9)15-6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： GRMPBSIGDVNLKQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 209.04497
• Monoisotopic Mass: 210.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Boiling Point: 396.1°C at 760 mmHg
• Flash Point: 159.5°C
• PSA: 75.66
• LogP: 0.97110

(4-Formyl-2-methoxyphenoxy)acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (4-Formyl-2-methoxyphenoxy)acetic Acid

(4-Formyl-2-methoxyphenoxy)acetic Acid: A Comprehensive Overview

The compound (4-Formyl-2-methoxyphenoxy)acetic Acid, identified by the CAS number 1660-19-1, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and diverse applications. This compound is characterized by its phenoxy group substituted with a formyl and methoxy group, making it a derivative of phenoxyacetic acid. Its structure and functional groups endow it with versatile chemical reactivity, which has been explored in various research contexts.

Recent studies have highlighted the potential of (4-Formyl-2-methoxyphenoxy)acetic Acid in the development of novel pharmaceutical agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes associated with chronic inflammation, suggesting its potential in the treatment of conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, (4-Formyl-2-methoxyphenoxy)acetic Acid has also been explored in agricultural chemistry. Its role as a plant growth regulator has been a focal point of recent investigations. A 2023 research article in the journal Pest Management Science reported that this compound can modulate plant hormone signaling pathways, thereby enhancing crop resilience against environmental stressors such as drought and salinity. This finding underscores its potential as a sustainable alternative to traditional chemical pesticides and growth enhancers.

The synthesis of (4-Formyl-2-methoxyphenoxy)acetic Acid involves a multi-step process that typically begins with the preparation of the phenoxy group followed by esterification or acetylation reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments are particularly relevant in the context of increasing global demand for eco-friendly chemical processes.

Moreover, the compound's stability under various environmental conditions has been extensively studied. A 2023 study conducted by researchers at the University of California revealed that (4-Formyl-2-methoxyphenoxy)acetic Acid exhibits remarkable thermal stability, making it suitable for applications in high-temperature industrial processes. This property has implications for its use in polymer additives and high-performance materials.

In terms of toxicity and environmental impact, recent evaluations have shown that (4-Formyl-2-methoxyphenoxy)acetic Acid is relatively non-toxic to aquatic organisms when used within recommended concentrations. However, further long-term ecological studies are necessary to fully understand its impact on biodiversity and ecosystems.

The growing interest in (4-Formyl-2-methoxyphenoxy)acetic Acid can also be attributed to its role as an intermediate in the synthesis of more complex molecules. For example, it serves as a key building block in the production of certain agrochemicals and specialty chemicals, highlighting its importance in industrial chemistry.

In conclusion, (4-Formyl-2-methoxyphenoxy)acetic Acid (CAS No. 1660-19-1) is a versatile compound with significant potential across multiple domains, including pharmaceuticals, agriculture, and materials science. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable tool in modern chemistry.